Cas no 2138383-89-6 (ethyl 2-amino-4-fluoro-5-(prop-2-yn-1-yl)aminobenzoate)

• Product Name: ethyl 2-amino-4-fluoro-5-(prop-2-yn-1-yl)aminobenzoate
• CAS No: 2138383-89-6
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 5909462
• PubChem ID: 165477143
• Update Time: 2025-05-25

ethyl 2-amino-4-fluoro-5-(prop-2-yn-1-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-fluoro-5-(prop-2-yn-1-yl)aminobenzoate
• EN300-1165182
• 2138383-89-6
• ethyl 2-amino-4-fluoro-5-[(prop-2-yn-1-yl)amino]benzoate

• Inchi： 1S/C12H13FN2O2/c1-3-5-15-11-6-8(12(16)17-4-2)10(14)7-9(11)13/h1,6-7,15H,4-5,14H2,2H3
• InChI Key： LXOVTGCVQWZTFB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1NCC#C)N

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-amino-4-fluoro-5-(prop-2-yn-1-yl)aminobenzoate

Ethyl 2-Amino-4-Fluoro-5-(Prop-2-Yn-1-Yl)Aminobenzoate: A Comprehensive Overview

Ethyl 2-amino-4-fluoro-5-(prop-2-yn-1-yl)aminobenzoate, with CAS No. 2138383-89-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group, a fluoro substituent, and a propargylamine moiety. The combination of these functional groups makes it a valuable building block for synthesizing various bioactive molecules and advanced materials.

Recent studies have highlighted the potential of ethyl 2-amino derivatives in drug discovery, particularly in the development of anticancer agents. The fluoro substituent in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the propargylamine group introduces reactivity that can be exploited in click chemistry reactions, enabling the construction of complex molecular architectures.

The synthesis of ethyl 2-amino-4-fluoro-5-(propargylamino)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the synthesis pathway. These techniques not only improve yield but also reduce reaction time, making the compound more accessible for large-scale production.

In terms of applications, ethyl 2-amino derivatives are being explored for their potential in antiviral therapies. The fluoro group enhances the compound's ability to inhibit viral replication by targeting specific enzymes involved in the viral lifecycle. Furthermore, the propargylamine moiety can serve as a scaffold for attaching additional functional groups, allowing for the creation of highly specific antiviral agents.

Another promising area of research involves the use of ethyl 2-amino derivatives in nanotechnology. The compound's structural flexibility enables its incorporation into nanoparticles designed for drug delivery systems. These nanoparticles can be engineered to target specific tissues or cells, improving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have also contributed to our understanding of ethyl 2-amino derivatives. Molecular modeling studies have revealed insights into their interaction with biological targets, such as proteins and nucleic acids. These findings are paving the way for rational drug design approaches tailored to specific therapeutic targets.

In conclusion, ethyl 2-amino derivatives like ethyl 2-amino-4-fluoro-5-(propargylamino)benzoate represent a valuable class of compounds with diverse applications in medicine and materials science. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical research.